Cas no 500794-22-9 (2-formyl-3-methylquinoline-4-carboxylic acid)

• Product Name: 2-formyl-3-methylquinoline-4-carboxylic acid
• CAS No: 500794-22-9
• MDL: MFCD12967990
• CID: 4654263
• PubChem ID: 349587
• Update Time: 2025-05-21

2-formyl-3-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-formyl-3-methylquinoline-4-carboxylic acid

• MDL： MFCD12967990

Additional information on 2-formyl-3-methylquinoline-4-carboxylic acid

Introduction to 2-formyl-3-methylquinoline-4-carboxylic acid (CAS No. 500794-22-9)

2-formyl-3-methylquinoline-4-carboxylic acid is a compound with the CAS registry number 500794-22-9, and it belongs to the class of quinoline derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, materials science, and biotechnology. The molecule consists of a quinoline ring system with a formyl group at position 2, a methyl group at position 3, and a carboxylic acid group at position 4. These functional groups contribute to its diverse chemical reactivity and biological activity.

The synthesis of 2-formyl-3-methylquinoline-4-carboxylic acid has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly syntheses. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such innovations are crucial for scaling up production to meet the growing demand for this compound in both academic and industrial settings.

One of the most promising applications of 2-formyl-3-methylquinoline-4-carboxylic acid lies in the field of drug discovery. The compound has shown potential as a lead molecule for developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. Recent studies have demonstrated its ability to inhibit key enzymes involved in these pathological processes. For example, researchers have reported that this compound exhibits potent anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines. Additionally, its anti-tumor properties have been attributed to its ability to induce apoptosis in cancer cells while sparing normal cells.

In materials science, 2-formyl-3-methylquinoline-4-carboxylic acid has been investigated as a building block for constructing advanced materials with tailored properties. Its conjugated quinoline system makes it an attractive candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has focused on incorporating this compound into polymer frameworks to enhance their electronic properties. For instance, studies have shown that films prepared from this compound exhibit excellent charge transport characteristics, making them suitable for use in flexible electronic devices.

The biological activity of 2-formyl-3-methylquinoline-4-carboxylic acid is further enhanced by its ability to act as a fluorescent probe. Due to its unique electronic structure, the compound exhibits strong fluorescence under specific conditions, which can be exploited for sensing applications. Recent work has demonstrated its utility as a sensor for detecting metal ions and harmful gases in environmental monitoring systems. Furthermore, its fluorescence properties make it a valuable tool in bioimaging applications, where it can be used to track cellular processes with high spatial and temporal resolution.

Despite its numerous advantages, the practical implementation of 2-formyl-3-methylquinoline-4-carboxylic acid faces certain challenges. One major concern is its stability under physiological conditions, which may limit its direct use as a therapeutic agent. To address this issue, researchers are exploring strategies such as chemical modification and encapsulation within biocompatible carriers. These approaches aim to improve the compound's pharmacokinetics and reduce potential side effects.

In conclusion, 2-formyl-3-methylquinoline-4-carboxylic acid (CAS No. 500794-22-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure endows it with remarkable properties that make it an invaluable tool in drug discovery, materials science, and biotechnology. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation and addressing global challenges.